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Compound of Interest

Compound Name: Thallium iodide

Cat. No.: B1585524 Get Quote

An In-Depth Technical Guide to Thallium Iodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of thallium iodide (TlI), focusing on

its chemical and physical properties, safety data, and handling procedures. The information is

intended for professionals in research, science, and drug development who may work with or

encounter this compound.

Chemical Identification
Identifier Value

Chemical Name Thallium(I) Iodide

Synonyms Thallous Iodide, Thallium monoiodide

CAS Number 7790-30-9[1]

Molecular Formula TlI[1]

Molecular Weight 331.29 g/mol [1]

EC Number 232-199-7

Physical and Chemical Properties
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Thallium iodide is a yellow crystalline solid at room temperature.[1][2] It is sparingly soluble in

water but soluble in aqua regia and concentrated sulfuric acid.[3]

Property Value

Appearance Yellow crystalline solid[1][2]

Melting Point 442 °C[2][4]

Boiling Point 824 °C[1][2]

Density 7.1 g/cm³[1][2]

Solubility in Water 0.085 g/L at 25 °C[1]

Crystal Structure

Orthorhombic (distorted NaCl structure) at room

temperature; transforms to a cubic CsCl

structure at 175 °C[1]

Safety Data Sheet (SDS) Summary
Thallium iodide is a highly toxic compound and must be handled with extreme caution. The

primary routes of exposure are inhalation and ingestion.

Hazard Identification
Hazard Class Category

Acute Toxicity, Oral Category 2

Acute Toxicity, Inhalation Category 2

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2

Hazardous to the Aquatic Environment, Chronic

Hazard
Category 2

GHS Hazard Statements:

H300: Fatal if swallowed.
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H330: Fatal if inhaled.

H373: May cause damage to organs through prolonged or repeated exposure.

H411: Toxic to aquatic life with long lasting effects.

Toxicological Data
Metric Value Species

LD50 (Oral) 24.1 mg/kg Rat[1]

Symptoms of thallium poisoning are severe and can affect multiple organ systems, including

the gastrointestinal tract, nervous system, skin, and cardiovascular system.[5] A characteristic

sign of thallium exposure is hair loss (alopecia).[5]

Occupational Exposure Limits
Organization Limit

OSHA (PEL) 0.1 mg/m³ (as Tl), 8-hour TWA[6]

NIOSH (REL) 0.1 mg/m³ (as Tl), 10-hour TWA[6]

ACGIH (TLV) 0.1 mg/m³ (as Tl), 8-hour TWA[6]

Experimental Protocols and Handling
Due to its high toxicity, all work with thallium iodide must be conducted in a well-ventilated

fume hood with appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE)
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Protection Type Specification

Respiratory
Full-face respirator with appropriate

cartridges[7]

Eye/Face Chemical safety goggles and face shield[5][7]

Hand Chemical-resistant gloves (e.g., nitrile rubber)[5]

Body Lab coat, closed-toe shoes

Storage and Handling
Store in a cool, dry, well-ventilated area away from light and incompatible materials.[5]

Keep containers tightly closed.

Avoid generating dust.

Wash hands thoroughly after handling.

Emergency Procedures
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Emergency Protocol

Inhalation
Move the victim to fresh air. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. Seek

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Carefully sweep up the spilled material to avoid

creating dust and place it in a sealed container

for disposal.

Visualized Data and Workflows
Thallium Iodide Synthesis and Crystal Structure
Transformation
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Synthesis

Crystal Structure Transformation

Thallium Salt (aq)

Thallium Iodide (s)

Metathesis

Iodide Ion (aq)

Orthorhombic (Yellow) Cubic (Red)175 °C
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Caption: Synthesis and crystal structure transformation of thallium iodide.

Emergency Response Workflow for Thallium Iodide
Exposure
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Exposure Event

Assess Route of Exposure
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Caption: Emergency response workflow for thallium iodide exposure.

Cellular Toxicity Pathway of Thallium
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Thallium (Tl+)

Disruption of K+ Dependent Processes

Binding to Sulfhydryl Groups

Interference with Protein Synthesis

Inhibition of Na+/K+-ATPase

Cellular Dysfunction

Click to download full resolution via product page

Caption: Simplified cellular toxicity pathway of thallium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thallium iodide CAS number and safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585524#thallium-iodide-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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